molecular formula C20H13Cl2NO2 B8690792 6-Chloro-9-(4-chlorophenoxy)-2-methoxyacridine CAS No. 115960-63-9

6-Chloro-9-(4-chlorophenoxy)-2-methoxyacridine

Cat. No.: B8690792
CAS No.: 115960-63-9
M. Wt: 370.2 g/mol
InChI Key: YNQUJOACGVTWMC-UHFFFAOYSA-N
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Description

6-Chloro-9-(4-chlorophenoxy)-2-methoxyacridine is a useful research compound. Its molecular formula is C20H13Cl2NO2 and its molecular weight is 370.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

115960-63-9

Molecular Formula

C20H13Cl2NO2

Molecular Weight

370.2 g/mol

IUPAC Name

6-chloro-9-(4-chlorophenoxy)-2-methoxyacridine

InChI

InChI=1S/C20H13Cl2NO2/c1-24-15-7-9-18-17(11-15)20(25-14-5-2-12(21)3-6-14)16-8-4-13(22)10-19(16)23-18/h2-11H,1H3

InChI Key

YNQUJOACGVTWMC-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C3=C(C=C(C=C3)Cl)N=C2C=C1)OC4=CC=C(C=C4)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A reaction mixture consisting of 1.39 g (5.0 mmol) of 6,9-dichloro-2-methoxyacridine and 3.0 g (23 mmol) of p-chlorophenol was heated at 80° C. for 4 h. The hot reaction mixture was poured into hot 5% aqueous NaOH. The combined solution was stirred until a fine yellow crystalline precipitate appeared. The crystals were filtered, washed to neutrality with water and dried at 70° C. in vacuo. Recrystallization from pyridine afforded 6-chloro-9-(p-chlorophenoxy)-2-methoxyacridine as yellow microcrystals, yield 1.06 g (57%), mp 151.5°-153° C.; λ max (CH3OH) 400, 381, 351, 333, 318 (sh) and 262 nm; 1H-NMR (CDCl3, (CH3)4Si) δ 3.76 (s, 3) 6.7-6.9 (m, 2) 7.1-7.6 (m, 5) and 7.8-8.2 (m, 3).
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Synthesis routes and methods II

Procedure details

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